Cas no 203126-21-0 (4-Methylphenylsulphur Pentafluoride)

• Product Name: 4-Methylphenylsulphur Pentafluoride
• CAS No: 203126-21-0
• MF: C₇H₇F₅S
• MW: 218.18749833107
• MDL: MFCD16817600
• CID: 866783
• PubChem ID: 50998489
• Update Time: 2025-04-19

4-Methylphenylsulphur Pentafluoride Chemical and Physical Properties

Names and Identifiers

• 4-Methylphenylsulphur pentafluoride
• 4-(Pentafluorothio)toluene
• p-Tolylsulfur Pentafluoride
• 4-Methylphenylsulfur Pentafluoride
• p-Methylphenylsulfur Pentafluoride
• pentafluoro-(4-methylphenyl)-λ6-sulfane
• Pentafluoro(p-tolyl)sulfur
• 4-Methyl(pentafluorosulfanyl)benzene
• 1-Methyl-4-(pentafluoro-lambda~6~-sulfanyl)benzene
• 4-Tolylsulfur pentafluoride
• 4-(pentafluorosulfanyl)toluene
• MFSRNICSILXXMS-UHFFFAOYSA-N
• 1-Methyl-4-(pentafluorothio)benzene
• 4-Methylphenylsulfur(VI)pentafluoride
• ZI
• p-Tolylsulfurpentafluoride
• 1-METHYL-4-(PENTAFLUORO-??-SULFANYL)BENZENE
• D92639
• SCHEMBL817545
• T2829
• pentafluoro-(4-methylphenyl)-lambda6-sulfane
• Sulfur, pentafluoro(4-methylphenyl)-, (OC-6-21)-
• CS-0436783
• 1-methyl-4-(pentafluoro-
• PS-11544
• AKOS025402713
• 203126-21-0
• MFCD16817600
• (OC-6-21)-Pentafluoro(4-methylphenyl)sulfur
• DTXSID70679282
• E?-sulfanyl)benzene
• 4-Methylphenylsulphur Pentafluoride

• MDL： MFCD16817600
• Inchi： 1S/C7H7F5S/c1-6-2-4-7(5-3-6)13(8,9,10,11)12/h2-5H,1H3
• InChI Key： MFSRNICSILXXMS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 218.01900
• Monoisotopic Mass: 218.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• XLogP3: 5.6

Experimental Properties

• Boiling Point: 96°C/80mmHg(lit.)
• Flash Point: 65°C(lit.)
• Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
• PSA: 25.30000
• LogP: 4.65240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides